![molecular formula C58H94O27 B1206635 Cyclamin](/img/structure/B1206635.png)
Cyclamin
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Description
Cyclamin is a triterpenoid.
Scientific Research Applications
Cytotoxic and Anticlastogenic Activities
Cyclamin, along with saxifragifolin B, has been isolated from Cyclamen species and studied for its biological activities. These compounds exhibit significant cytotoxic activities against various cancer cell lines. Saxifragifolin B, in particular, shows notable activity against breast adenocarcinoma and lung carcinoma. However, this compound induced a significant increase of micronucleated cells after metabolic activation and did not possess anticlastogenic activity. Both molecules displayed low antioxidant activities compared to reference compounds (El Hosry et al., 2014).
Molluscicidal Activity
This compound has been identified as a molluscicide, effective against Biomphalaria glabrata, a snail that transmits schistosomiasis. The study found that a concentration of 21 mg/l resulted in 100% mortality of the snails. This research suggests a potential application of this compound in controlling snail populations to reduce the spread of schistosomiasis (Winder et al., 1995).
Enhancement of Chemotherapeutic Drug Cytotoxicity
This compound has been shown to enhance the cytotoxicity of chemotherapeutic drugs in human liver cancer cells but not in non-neoplastic liver cells. It acts synergistically with drugs like 5-fluorouracil, cisplatin, and epirubicin, enhancing their growth inhibitory effects. This suggests that this compound could be a potential chemosensitizer in liver cancer treatment (Li et al., 2014).
properties
Molecular Formula |
C58H94O27 |
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Molecular Weight |
1223.3 g/mol |
IUPAC Name |
(1S,2R,4S,5R,8R,10S,13R,14R,17S,18R,20S)-2-hydroxy-10-[(2S,3R,4S,5S)-4-hydroxy-5-[(2S,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosane-20-carbaldehyde |
InChI |
InChI=1S/C58H94O27/c1-52(2)29-7-11-55(5)30(8-12-58-31-15-53(3,22-62)13-14-57(31,23-77-58)32(64)16-56(55,58)6)54(29,4)10-9-33(52)82-50-45(84-49-43(74)40(71)36(67)26(18-60)79-49)38(69)28(21-76-50)81-51-46(85-47-41(72)34(65)24(63)20-75-47)44(37(68)27(19-61)80-51)83-48-42(73)39(70)35(66)25(17-59)78-48/h22,24-51,59-61,63-74H,7-21,23H2,1-6H3/t24-,25-,26-,27-,28+,29+,30-,31-,32-,33+,34+,35-,36-,37-,38+,39+,40+,41-,42-,43-,44+,45-,46-,47+,48+,49+,50+,51+,53+,54+,55-,56+,57-,58+/m1/s1 |
InChI Key |
JPEQATLMKATGAQ-JOONIPAFSA-N |
Isomeric SMILES |
C[C@@]1(CC[C@@]23CO[C@]4([C@@H]2C1)CC[C@@H]5[C@]6(CC[C@@H](C([C@@H]6CC[C@]5([C@@]4(C[C@H]3O)C)C)(C)C)O[C@H]7[C@@H]([C@H]([C@H](CO7)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O[C@H]9[C@@H]([C@H]([C@@H]([C@H](O9)CO)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)C)C=O |
SMILES |
CC1(C2CCC3(C(C2(CCC1OC4C(C(C(CO4)OC5C(C(C(C(O5)CO)O)OC6C(C(C(C(O6)CO)O)O)O)OC7C(C(C(CO7)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)CCC91C3(CC(C2(C9CC(CC2)(C)C=O)CO1)O)C)C)C |
Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1OC4C(C(C(CO4)OC5C(C(C(C(O5)CO)O)OC6C(C(C(C(O6)CO)O)O)O)OC7C(C(C(CO7)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)CCC91C3(CC(C2(C9CC(CC2)(C)C=O)CO1)O)C)C)C |
synonyms |
cyclamin |
Origin of Product |
United States |
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